The Occurrence and Analysis of 3-O-cis-p-Coumaroyltormentic Acid: A Technical Guide
The Occurrence and Analysis of 3-O-cis-p-Coumaroyltormentic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-O-cis-p-Coumaroyltormentic acid is a naturally occurring pentacyclic triterpenoid (B12794562) that has garnered significant interest within the scientific community. This technical guide provides an in-depth overview of its natural sources, detailed experimental protocols for its isolation and characterization, and an exploration of its biological activities, with a particular focus on its role in cancer research. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.
Natural Sources of 3-O-cis-p-Coumaroyltormentic Acid
3-O-cis-p-Coumaroyltormentic acid has been isolated from several plant species, primarily within the Rosaceae and Primulaceae families. The principal documented natural sources include:
-
Aronia melanocarpa (Black Chokeberry): The berries of this plant are a significant source of 3-O-cis-p-Coumaroyltormentic acid.[1]
-
Malus domestica (Apple): This compound is found in apples, and its production has also been demonstrated in callus cultures of various apple cultivars.
-
Lysimachia clethroides (Gooseneck Loosestrife): This medicinal plant has been identified as a source of 3-O-cis-p-Coumaroyltormentic acid.
Quantitative Analysis
The concentration of 3-O-cis-p-Coumaroyltormentic acid can vary depending on the plant source, cultivar, growing conditions, and the specific part of the plant being analyzed. While comprehensive quantitative data for 3-O-cis-p-Coumaroyltormentic acid is still emerging in the literature, the following table summarizes the available information on the content of this and related triterpenoids in its primary natural sources.
| Natural Source | Plant Part | Compound | Concentration (% of dry weight, unless otherwise specified) | Reference |
| Malus domestica (callus culture) | Callus | 3-O-cis-p-Coumaroyltormentic acid | 1% to 6% of the total weight of the mixture of (poly)hydroxylated pentacyclic triterpenes | |
| Aronia melanocarpa | Berries | Total Polyphenols | Up to 20 g/100 g d.w. in unripe fruits | |
| Aronia melanocarpa | Berries | Procyanidins | 10-15 g/100 g d.w. in unripe fruits | |
| Aronia melanocarpa | Berries | Anthocyanins | 3.4-14.8 mg/g d.w. (as cyanidin-3-galactoside (B13802184) equivalents) | [2] |
| Malus domestica 'Ligol' | Peel | Total Triterpenic Acids | 14.28 mg/g d.w. (at highest crop load) | [3] |
| Malus domestica 'Galaval' | Peel | Total Triterpenes | 4.41 to 7.72 mg/g | [4] |
Experimental Protocols
Extraction and Isolation of 3-O-cis-p-Coumaroyltormentic Acid from Aronia melanocarpa
The following protocol is based on activity-guided fractionation aimed at isolating breast cancer stem cell inhibitors from Aronia melanocarpa berries.[1]
1. Extraction:
-
Dried powder of Aronia melanocarpa berries (1 kg) is extracted with 10 L of methanol (B129727).
-
The methanol extract is dried, and the resulting residue is solubilized in 500 mL of methanol.
2. Liquid-Liquid Partitioning:
-
To the methanol solution, 500 mL of distilled water is added.
-
The mixture is sequentially partitioned with equal volumes of ethyl acetate (B1210297).
-
The ethyl acetate fraction, which contains the compound of interest, is concentrated.
3. Chromatographic Purification:
-
Silica (B1680970) Gel Column Chromatography: The concentrated ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a chloroform-methanol solvent system (e.g., 20:1 v/v).
-
Preparative Thin Layer Chromatography (TLC): Fractions showing activity are further purified using preparative TLC.
-
High-Performance Liquid Chromatography (HPLC): The final purification is achieved by preparative HPLC.
-
Column: Shim-pack GIS-PREP-ODS 10 × 250 mm C18 column.[1]
-
Mobile Phase: A gradient of water (solvent A) and methanol (solvent B). The gradient starts at 20% B, increases to 60% B at 20 minutes, and further to 100% B at 40 minutes.[1]
-
Flow Rate: 3 mL/min.[1]
-
Detection: UV at 220 and 254 nm.[1]
-
Retention Time: The purified compound is detected at a retention time of approximately 45 minutes under these conditions.[1]
-
Workflow for Isolation from Aronia melanocarpa
Caption: Isolation workflow for 3-O-cis-p-Coumaroyltormentic acid.
Isolation from Lysimachia clethroides
The isolation from Lysimachia clethroides involves a multi-step chromatographic process.
1. Extraction and Partitioning:
-
The dried aerial parts of L. clethroides are extracted with 70% ethanol.
-
The extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate, and n-butanol.
2. Chromatographic Purification:
-
The n-butanol soluble fraction is subjected to column chromatography.
-
Further purification is achieved by preparative HPLC to yield the pure compound.
Structural Characterization
The structure of 3-O-cis-p-Coumaroyltormentic acid is elucidated using a combination of spectroscopic techniques.
1. Mass Spectrometry (MS):
-
Technique: Electrospray Ionization (ESI) Mass Spectrometry.
-
Molecular Weight: The molecular weight of 3-O-p-coumaroyltormentic acid is established as 634.[1]
-
Ionization: It shows quasimolecular ion peaks at m/z 635.2 [M + H]⁺ in positive mode and m/z 633.2 [M − H]⁻ in negative mode.[1]
2. Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
Spectrometers: 1H NMR and 13C NMR spectra are recorded, often in deuterated methanol (CD₃OD).
-
Key Distinguishing Features: The cis-isomer is distinguished from the trans-isomer by the 1H coupling constant and the 13C chemical shifts of the coumaroyl moiety. The 1H NMR spectrum of the cis-isomer shows two olefinic protons at δ 6.86 and 5.86 ppm.[1]
Biological Activity and Signaling Pathways
3-O-cis-p-Coumaroyltormentic acid has demonstrated significant biological activity, particularly in the context of cancer research. It has been shown to inhibit the formation of breast cancer stem cells.[1]
Inhibition of the c-Myc Signaling Pathway
The primary mechanism of action for the anti-cancer stem cell activity of 3-O-p-coumaroyltormentic acid is through the downregulation of the c-Myc protein.[1] c-Myc is a transcription factor that plays a crucial role in cell growth, proliferation, and the maintenance of cancer stem cells.
Mechanism of c-Myc Degradation:
In normal cellular processes, c-Myc protein levels are tightly regulated, in part, through a phosphorylation-dependent ubiquitin-proteasome pathway. A key step in this process is the phosphorylation of c-Myc at threonine-58 (T58) by glycogen (B147801) synthase kinase 3β (GSK3β). This phosphorylation event allows for the recognition of c-Myc by the F-box protein Fbw7, a component of the SCF ubiquitin ligase complex.[5] SCF(Fbw7) then polyubiquitinates c-Myc, targeting it for degradation by the 26S proteasome.
3-O-p-coumaroyltormentic acid has been shown to reduce the protein levels of c-Myc by inducing its degradation.[1] While the precise point of intervention by the compound is under investigation, it is suggested to occur through a ubiquitin-independent pathway.[1] This reduction in c-Myc levels leads to a decrease in the expression of its downstream target genes, which are critical for the self-renewal of cancer stem cells, including SOX2, CD44, and OCT4.[1]
Signaling Pathway of c-Myc Degradation and Inhibition
Caption: c-Myc degradation pathway and its inhibition.
Conclusion
3-O-cis-p-Coumaroyltormentic acid is a promising natural product with well-documented anti-cancer stem cell properties. Its availability from common fruits like aronia berries and apples makes it an accessible compound for further research. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate future studies aimed at exploring its full therapeutic potential. Further research is warranted to establish a more comprehensive quantitative profile of this compound in its natural sources and to fully elucidate its molecular interactions within cellular signaling pathways.
References
- 1. Triterpene Acid (3-O-p-Coumaroyltormentic Acid) Isolated From Aronia Extracts Inhibits Breast Cancer Stem Cell Formation through Downregulation of c-Myc Protein - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Underutilized chokeberry (Aronia melanocarpa, Aronia arbutifolia, Aronia prunifolia) accessions are rich sources of anthocyanins, flavonoids, hydroxycinnamic acids, and proanthocyanidins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. zemdirbyste-agriculture.lt [zemdirbyste-agriculture.lt]
- 4. Triterpene Content in Flesh and Peel of Apples Grown on Different Rootstocks - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The Fbw7 tumor suppressor regulates glycogen synthase kinase 3 phosphorylation-dependent c-Myc protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
